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Compound of Interest

Compound Name: Mal-PEG6-Boc

Cat. No.: B608851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling protocols for

Mal-PEG6-Boc (tert-butyl 1-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3,6,9,12,15,18-

hexaoxahenicosan-21-oate). Due to the absence of a publicly available Safety Data Sheet

(SDS) for this specific compound, this guide synthesizes information from supplier data and the

safety profiles of structurally related molecules, including maleimide and Boc-protected

compounds. It is intended to supplement, not replace, institutional safety protocols and

professional judgment.

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of Mal-PEG6-Boc.

This data is essential for proper storage, handling, and experimental design.
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Property Value Source

CAS Number 518044-37-6 MedKoo Biosciences[1]

Molecular Formula C23H39NO10 MedKoo Biosciences[1]

Molecular Weight 489.56 g/mol MedKoo Biosciences[1]

Appearance To be determined MedKoo Biosciences[1]

Purity >95% MedKoo Biosciences[1]

Solubility Soluble in DMSO MedKoo Biosciences[1]

Safety and Hazard Information
While a specific SDS for Mal-PEG6-Boc is not available, the functional groups present in the

molecule—a maleimide group and a Boc-protecting group—suggest potential hazards that

must be considered. The following information is inferred from SDSs of related compounds.

Potential Hazards
The maleimide functional group is known to be reactive and can pose several health risks.
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Hazard Description Precautionary Measures

Toxicity

Maleimide compounds can be

toxic if swallowed, inhaled, or

absorbed through the skin.[1]

[2]

Avoid ingestion, inhalation of

dust, and direct skin contact.

Handle in a well-ventilated

area, preferably a chemical

fume hood.

Skin and Eye Irritation
Can cause severe skin and

eye irritation or burns.[1]

Wear appropriate personal

protective equipment (PPE),

including gloves and safety

goggles.

Sensitization
May cause skin sensitization

upon repeated contact.[2]

Minimize direct contact and

wear gloves.

Respiratory Irritation
May cause respiratory tract

irritation.[2]

Handle in a well-ventilated

area and avoid generating

dust.

The Boc (tert-butoxycarbonyl) protecting group is generally stable but is cleaved under acidic

conditions, which can generate byproducts.

Personal Protective Equipment (PPE)
To ensure personal safety when handling Mal-PEG6-Boc, the following PPE is mandatory:

PPE Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator may

be necessary.
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Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Mal-PEG6-Boc and to

ensure the safety of laboratory personnel.

Handling
Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.

Dust Formation: Avoid the formation of dust and aerosols.

Ignition Sources: Keep away from heat, sparks, and open flames.

Storage
Condition Temperature Duration

Short-term 0 - 4 °C Days to weeks[1]

Long-term -20 °C Months to years[1]

Container: Keep the container tightly closed.

Environment: Store in a dry, dark, and well-ventilated place.

Incompatibilities: Avoid strong acids, oxidizing agents, bases, and strong reducing agents.[2]

Experimental Protocols and Methodologies
Mal-PEG6-Boc is a bifunctional linker commonly used in bioconjugation and drug delivery

research. The maleimide group reacts specifically with thiol groups (e.g., on cysteine residues

of proteins), while the Boc-protected carboxylic acid can be deprotected to allow for further

conjugation.

General Workflow for Bioconjugation
The following diagram illustrates a typical workflow for using Mal-PEG6-Boc to conjugate to a

thiol-containing biomolecule.
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Preparation

Conjugation Reaction

Purification and Analysis

Optional: Boc Deprotection

Equilibrate Mal-PEG6-Boc
to Room Temperature

Prepare Stock Solution
(e.g., in DMSO)

Mix Mal-PEG6-Boc
and Biomolecule

Prepare Biomolecule
(with free thiol)

Incubate under
Controlled Conditions

(pH, Temp, Time)

Purify Conjugate
(e.g., SEC, Dialysis)

Characterize Conjugate
(e.g., MS, SDS-PAGE)

Treat with Acid
(e.g., TFA)

Purify Deprotected
Conjugate

Click to download full resolution via product page

Caption: Workflow for Mal-PEG6-Boc Bioconjugation.

First Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b608851?utm_src=pdf-body-img
https://www.benchchem.com/product/b608851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In case of exposure to Mal-PEG6-Boc, follow these first aid guidelines and seek immediate

medical attention.

Exposure Route First Aid Measures

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Disposal Considerations
Dispose of Mal-PEG6-Boc and any contaminated materials in accordance with local, state, and

federal regulations. This material may be considered hazardous waste.

Safe Handling Workflow
The following diagram outlines the logical progression for the safe handling of Mal-PEG6-Boc
from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b608851?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-257686.pdf
https://warwick.ac.uk/research/rtp/wcus/hands/msds/reagentworld_-_product_msds2c_maleimide2c_541-59-32c_9825.pdf
https://www.benchchem.com/product/b608851#mal-peg6-boc-safety-data-sheet-information
https://www.benchchem.com/product/b608851#mal-peg6-boc-safety-data-sheet-information
https://www.benchchem.com/product/b608851#mal-peg6-boc-safety-data-sheet-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608851?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

